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Compound of Interest

Compound Name: Glyphosate-13C

Cat. No.: B1443634 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides essential safety and logistical information for the handling and disposal

of Glyphosate-13C in a laboratory setting. Adherence to these procedures is critical for

ensuring personnel safety and maintaining a secure research environment.

Understanding the Hazards
Glyphosate-13C, while not radioactive, presents the same chemical hazards as its unlabeled

counterpart. The primary routes of exposure are inhalation, skin contact, and eye contact.

Below is a summary of its hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Dermal 4 Harmful in contact with skin.[1]

Serious Eye Damage 1
Causes serious eye damage.

[1][2]

Carcinogenicity 1B May cause cancer.[1]

Aquatic Hazard (Chronic) 2
Toxic to aquatic life with long

lasting effects.[1]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Glyphosate-13C to minimize exposure risk.

PPE Category Item Specification

Eye Protection Safety Goggles
Chemical splash goggles are

required.

Hand Protection Gloves
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Body Protection Lab Coat/Coveralls
Long-sleeved lab coat or

chemical-resistant coveralls.

Respiratory Respirator

Use a NIOSH-approved

respirator if working outside a

fume hood or if dusts are

generated.

Footwear Closed-toe Shoes
Sturdy, closed-toe shoes are

required in the laboratory.

Safe Handling and Storage Protocol
Adherence to proper handling and storage procedures is paramount to prevent accidental

exposure and maintain the integrity of the compound.

Engineering Controls: Always handle Glyphosate-13C within a certified chemical fume hood

to minimize inhalation risk. Facilities should be equipped with an eyewash station and a

safety shower.

Handling: Avoid creating dust. Do not eat, drink, or smoke in the handling area. Wash hands

thoroughly after handling.

Storage: Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
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Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures
Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with soap and plenty of water for at

least 15 minutes. Seek medical attention if

irritation develops or persists.

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill Response
In the event of a spill, follow these steps to ensure safe cleanup and containment:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Wear PPE: Don the appropriate personal protective equipment as outlined in Section 2.

Contain: Cover the spill with an inert absorbent material such as sand, earth, or vermiculite.

Do not use combustible materials like paper towels on a large spill.
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Collect: Carefully sweep or scoop up the absorbed material and place it into a labeled,

sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area with a detergent and water solution.

Dispose: Dispose of all contaminated materials as hazardous waste according to institutional

and local regulations.

Disposal Plan
As Glyphosate-13C is a stable isotope-labeled compound, it is not radioactive and does not

require special handling for radiation. However, it must be disposed of as chemical waste.

Waste Collection: All waste materials, including empty containers, contaminated PPE, and

spill cleanup materials, must be collected in a designated and clearly labeled hazardous

waste container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical

name "Glyphosate-13C".

Disposal: Arrange for pickup and disposal by your institution's Environmental Health and

Safety (EHS) department or a licensed chemical waste disposal company. Do not dispose of

Glyphosate-13C down the drain or in regular trash.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Glyphosate-13C from

receipt to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1443634?utm_src=pdf-body
https://www.benchchem.com/product/b1443634?utm_src=pdf-body
https://www.benchchem.com/product/b1443634?utm_src=pdf-body
https://www.benchchem.com/product/b1443634?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1443634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Glyphosate-13C
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Caption: A flowchart outlining the safe handling process for Glyphosate-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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